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Introduction

Digoxigenin (DIG)-labeled DNA probes offer a sensitive and versatile non-radioactive method
for the detection of nucleic acids in a variety of applications, including in situ hybridization
(ISH), Southern blotting, and Northern blotting. The incorporation of DIG, a steroid hapten
isolated from Digitalis plants, into DNA probes allows for highly specific detection using anti-
DIG antibodies conjugated to enzymes or fluorescent dyes. PCR-based labeling is a rapid and
efficient method for generating highly specific DIG-labeled DNA probes from small amounts of
template DNA. This document provides detailed protocols and application notes for the
synthesis of DIG-labeled DNA probes using PCR.

Principle of the Method

The generation of DIG-labeled DNA probes by PCR involves the enzymatic incorporation of
digoxigenin-11-dUTP, an alkali-labile analog of dTTP, into the newly synthesized DNA strand by
a thermostable DNA polymerase.[1] The ratio of DIG-11-dUTP to dTTP in the reaction mix can
be adjusted to control the labeling density. The resulting DIG-labeled PCR product can then be
purified and used as a probe in various hybridization techniques. Detection of the hybridized
probe is achieved through the high-affinity binding of an anti-digoxigenin antibody, which is
typically conjugated to an enzyme such as alkaline phosphatase (AP) or horseradish
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peroxidase (HRP) for colorimetric or chemiluminescent detection, or to a fluorophore for
fluorescent detection.

Experimental Workflow

The overall workflow for generating and utilizing DIG-labeled DNA probes consists of several
key stages, from PCR amplification and labeling to downstream hybridization and detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Digoxigenin (DIG) Labeling Methods [merckmillipore.com]

 To cite this document: BenchChem. [Digoxigenin (DIG) Labeling of DNA Probes by PCR:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342972#digoxigenin-labeling-of-dna-probes-by-
pcr-protocol]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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